N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H18F3NO4/c17-16(18,19)13-4-3-11(21)8-12(13)14(22)20-10-2-1-5-15(9-10)23-6-7-24-15/h3-4,8,10,21H,1-2,5-7,9H2,(H,20,22)
• InChI Key: ATFWGMHTSLLADJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2(C1)OCCO2)NC(=O)C3=C(C=CC(=C3)O)C(F)(F)F
• Molecular Formula: C16H18F3NO4
• Molecular Weight: 345.31 g/mol

Description

N-(1,4-dioxaspiro[45]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide is a complex organic compound characterized by its unique spirocyclic structure and the presence of a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide typically involves multiple steps:

Formation of the Spirocyclic Intermediate: The initial step involves the synthesis of the 1,4-dioxaspiro[4.5]decan-7-yl moiety. This can be achieved through a cyclization reaction of appropriate diols with formaldehyde under acidic conditions.

Introduction of the Hydroxy Group: The hydroxy group at the 5-position of the benzamide ring can be introduced via a hydroxylation reaction using reagents such as hydrogen peroxide or osmium tetroxide.

Attachment of the Trifluoromethyl Group: The trifluoromethyl group is typically introduced through a trifluoromethylation reaction using reagents like trifluoromethyl iodide (CF3I) or Ruppert-Prakash reagent (TMSCF3).

Coupling Reaction: The final step involves coupling the spirocyclic intermediate with the hydroxy-trifluoromethyl benzamide through an amide bond formation, often using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated synthesis and purification systems would also be integral to ensure consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form a ketone or aldehyde, depending on the reagents used (e.g., PCC, Jones reagent).

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, although it is generally resistant to such transformations due to its electron-withdrawing nature.

Common Reagents and Conditions

Oxidation: PCC (Pyridinium chlorochromate), Jones reagent (Chromic acid in sulfuric acid).

Reduction: LiAlH4 (Lithium aluminum hydride), NaBH4 (Sodium borohydride).

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzamides or spirocyclic derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide serves as a versatile intermediate for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel synthetic methodologies.

Biology and Medicine

This compound has potential applications in medicinal chemistry, particularly in the design of new pharmaceuticals. Its spirocyclic structure and trifluoromethyl group are known to enhance the biological activity and metabolic stability of drug candidates. It may be investigated for its potential as an anti-inflammatory, anticancer, or antimicrobial agent.

Industry

In the material science industry, this compound could be used in the development of new polymers or as a building block for advanced materials with specific properties, such as increased thermal stability or resistance to chemical degradation.

Mechanism of Action

The mechanism of action of N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The trifluoromethyl group can enhance binding affinity and selectivity by interacting with hydrophobic pockets in proteins.

Comparison with Similar Compounds

Similar Compounds

N-(1,4-dioxaspiro[4.5]decan-7-yl)-2-hydroxybenzamide: Lacks the trifluoromethyl group, which may result in different biological activity and chemical properties.

N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-methoxy-2-(trifluoromethyl)benzamide: The methoxy group can alter the compound’s reactivity and interaction with biological targets.

Uniqueness

N-(1,4-dioxaspiro[4.5]decan-7-yl)-5-hydroxy-2-(trifluoromethyl)benzamide is unique due to the combination of its spirocyclic structure, hydroxy group, and trifluoromethyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.